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Compound of Interest

(2,4-dichlorophenyl)(4-
Compound Name:
ethoxyphenyl)methanone

CAS No.: 6606-50-4

Cat. No.: B5739764

Get Quote

Executive Summary: Immediate Action Plan

(2,4-dichlorophenyl)(4-ethoxyphenyl)methanone (CAS 5334-14-5) is a halogenated
aromatic ketone commonly used as a pharmaceutical intermediate (e.g., in the synthesis of
antifungal azoles). Due to its chlorinated structure and potential aquatic toxicity, it must not be
disposed of via municipal sinks or standard organic waste streams.

Core Directive: Segregate strictly as Halogenated Organic Waste. Disposal must occur via
high-temperature incineration equipped with flue gas scrubbing.

Chemical Profile & Hazard Identification

Understanding the physicochemical properties is the first step in a self-validating safety system.
Treat this compound as a severe aquatic pollutant and reliable irritant.

Physicochemical Data
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Property Value Operational Implication

) (2,4-dichlorophenyl)(4- o o )
Chemical Name Official shipping/labeling name.
ethoxyphenyl)methanone

Unique identifier for waste

CAS Number 5334-14-5 )
manifests.
Contains Chlorine: Precursor
Molecular Formula C15H12C202 to HCI/Dioxins if burned
improperly.
Molecular Weight 295.16 g/mol Heavy organic solid.
) ) ] Dust explosion hazard if
Physical State Solid (Crystalline powder)

aerosolized; inhalation risk.

Low in water; High in organics Do not flush. Bioaccumulates

Solubility . .
(DCM, DMSO0) in aguatic systems.

GHS Hazard Classification (Derived from SAR¥*)

Based on Structure-Activity Relationships (SAR) of analogous dichlorobenzophenones, the
following H-codes apply in the absence of vendor-specific data:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1]

H411/H410: Toxic to aquatic life with long-lasting effects.[3]

Step-by-Step Disposal Protocol

This protocol is designed to satisfy RCRA (Resource Conservation and Recovery Act) "Cradle-
to-Grave" requirements and prevent environmental release.

Phase 1: Segregation (The Critical Step)
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Causality: You must separate this waste from non-halogenated solvents (e.g., Acetone,
Methanol).

e Reasoning: Incinerating halogenated compounds requires temperatures >1100°C to prevent
the formation of Polychlorinated Dibenzo-p-dioxins (PCDDs) and Furans. Mixing this with
non-halogenated waste downgrades the entire container to "Halogenated," significantly
increasing disposal costs and processing complexity.

Phase 2: Packaging

e Solid Waste:

o Place the solid powder or contaminated disposable labware (gloves, weighing boats) into
a wide-mouth HDPE (High-Density Polyethylene) jar.

o Validation: Ensure the lid has a chemically resistant liner (Teflon/PTFE) to prevent vapor
leaks.

e Liquid Waste (Mother Liguors):

o If the compound is dissolved in a solvent (e.g., Dichloromethane or Ethyl Acetate), collect
in a dedicated Halogenated Solvent Carboy.

o Do not fill >90% to allow for thermal expansion.[4]

Phase 3: Labeling

A generic "Waste" label is insufficient.[5] The label must include:
e Full Chemical Name: (2,4-dichlorophenyl)(4-ethoxyphenyl)methanone.
e Hazard Checkboxes: Irritant, Toxic, Environmental Hazard.

o Constituents: If in solution, list the solvent and the approximate concentration (e.g.,
"Dichloromethane 95%, Solute 5%").

Phase 4: Final Disposal
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Transfer the sealed, labeled container to your facility's Hazardous Waste Storage Area (90-day
storage limit for Large Quantity Generators).

» Disposal Method: High-temperature incineration with acid gas scrubbing (to neutralize HCI
generated from the chlorine atoms).

Spill Management & Decontamination
Scenario: A 509 bottle drops and shatters on the benchtop.
 |solate: Evacuate the immediate area. Post "Do Not Enter" signage.

e Protect: Don PPE: Nitrile gloves (double gloved recommended), safety goggles, and a lab
coat. If dust is visible, use an N95 or P100 respirator.

e Contain (Dry Spill):
o Do NOT dry sweep. This generates dust.

o Cover the powder with a damp paper towel (soaked in water or a mild detergent) to
suppress dust.

o Scoop the damp material into a wide-mouth waste jar.
o Decontaminate:
o Wipe the surface with a soap/water solution.[1]

o Follow with a solvent wipe (Ethanol or Isopropanol) to solubilize remaining organic
residue.

o Verification: Use a UV lamp (if available) to check for fluorescence, or simply visual
inspection for white residue.

o Disposal: All cleanup materials (towels, scoops, gloves) go into the Solid Hazardous Waste
bin.

Visual Workflow: Waste Stream Decision Matrix
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The following diagram illustrates the logical decision path for disposing of this specific
intermediate, ensuring compliance with halogenated waste protocols.

Waste Generation:
(2,4-dichlorophenyl)(4-ethoxyphenyl)methanone

Physical State?

\

Solution / Mother Liquor

Solid / Powder
(or contaminated debris)

Solvent Type?
Non-Halogenated Solvent Halogenated Solvent
(e.g., Acetone, MeOH) (e.g., DCM, Chloroform)

Contaminated by Solute

CRITICAL STEP:
Segregate as Halogenated Waste

Packaging:
HDPE Jar or Safety Carboy

Labeling:
Full Chemical Name + 'Halogenated'

Final Disposal:
High-Temp Incineration
(>1100°C w/ Scrubber)
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Caption: Decision matrix for segregating and packaging chlorinated benzophenone derivatives
to ensure regulatory compliance.

References & Authority

o U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations - Title 40 CFR Parts 260-273. (Provides the federal framework for
hazardous waste identification and segregation).

e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard
(HCS) - 29 CFR 1910.1200. (Mandates proper labeling and SDS availability).

e PubChem.Compound Summary: (2,4-dichlorophenyl)(4-ethoxyphenyl)methanone. (Used
for physicochemical property verification).

e Princeton University EHS.Waste Disposal: Halogenated vs. Non-Halogenated Solvents. (
authoritative academic protocol for solvent segregation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-2-4-dichlorophenyl-4-ethoxyphenyl-methanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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